5-(Phenylmethoxycarbonylamino)-1-propylpyrazole-4-carboxylic acid

• IUPAC Name: 5-(phenylmethoxycarbonylamino)-1-propylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C15H17N3O4/c1-2-8-18-13(12(9-16-18)14(19)20)17-15(21)22-10-11-6-4-3-5-7-11/h3-7,9H,2,8,10H2,1H3,(H,17,21)(H,19,20)
• InChI Key: UFPYRVSIZDXGHZ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=C(C=N1)C(=O)O)NC(=O)OCC2=CC=CC=C2
• Molecular Formula: C15H17N3O4
• Molecular Weight: 303.31 g/mol

Description

Amino acids and their derivatives play a crucial role in biological systems. They are the building blocks of proteins and participate in a variety of biochemical reactions. Compounds with structures similar to the one you mentioned often contain functional groups such as carboxylic acids, amides, and aromatic rings. These functional groups can participate in a variety of chemical reactions and can confer specific physical and chemical properties to the molecule.

Synthesis Analysis

The synthesis of complex organic molecules often involves multiple steps, each requiring specific reagents and reaction conditions. For example, the synthesis of phenylboronic acid, a compound that shares some structural similarities with the one you mentioned, involves the reaction of phenylmagnesium bromide with trimethyl borate, followed by hydrolysis.

Molecular Structure Analysis

The molecular structure of a compound determines its physical and chemical properties. For instance, the presence of an aromatic ring can contribute to the compound’s stability and reactivity. The presence of functional groups such as carboxylic acids and amides can also influence the compound’s behavior in chemical reactions.

Chemical Reactions Analysis

The chemical reactions that a compound can undergo are largely determined by its functional groups. For example, carboxylic acids can participate in reactions such as esterification and amide formation. Amino groups can undergo reactions such as acylation and alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. These properties can include solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is highly dependent on the specific compound and the biological system .

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds can be harmful if ingested or can cause irritation if they come into contact with the skin.

Future Directions

The future directions for research on a specific compound would depend on its potential applications. For example, if the compound shows promise as a pharmaceutical, future research might focus on optimizing its synthesis, studying its mechanism of action, and conducting clinical trials.